![molecular formula C12H15NO3 B1488799 (2E)-3-(furan-2-yl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]prop-2-en-1-one CAS No. 1251452-67-1](/img/structure/B1488799.png)
(2E)-3-(furan-2-yl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]prop-2-en-1-one
Overview
Description
(2E)-3-(Furan-2-yl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]prop-2-en-1-one is a heterocyclic compound which is widely studied in the scientific community due to its unique structure and potential applications. This compound is also known as 2-F-3-hydroxymethylpyrrolidine, or 2F-HMP, and is an important intermediate in the synthesis of various pharmaceuticals.
Scientific Research Applications
Chromophore Formation in Maillard Reactions
The formation of chromophores during food-related Maillard reactions involving pentoses, hexoses, and disaccharides has been studied, revealing the influence of the carbohydrate moiety. Compounds detected in a roasted xylose/L-proline mixture were identified, elucidating their formation upon condensation with furan-2-carbaldehyde, yielding novel Maillard chromophores (Frank & Hofmann, 2000).
Anti-Inflammatory Agents
A study identified 1-furan-2-yl-3-pyridin-2-yl-propenone (FPP-3) as having anti-inflammatory activity through the inhibition of nitric oxide and tumor necrosis factor-α production, investigating its phase 1 metabolism in rat liver subcellular fractions (Lee et al., 2006).
Expanded Calix[n]pyrroles Synthesis
The synthesis of meso-dialkylporphyrinogen-like mixed cyclic oligomers containing furans, pyrroles, and thiophenes through various approaches has been reported, offering new pathways for constructing these complex structures (Nagarajan et al., 2001).
Direct Oxidative Annulation
A photoinduced direct oxidative annulation method has been developed for the synthesis of highly functionalized polyheterocyclic compounds, offering a metal and oxidant-free alternative for constructing complex heterocyclic frameworks (Zhang et al., 2017).
Unsubstituted Porphyrinogen Isolation
The simplest porphyrinogen and 21-oxaporphyrinogen were isolated through the '3+1' approach from 2,5-bis(hydroxymethyl)pyrrole or furan, demonstrating a method for obtaining these fundamental heterocyclic compounds (Taniguchi et al., 2001).
properties
IUPAC Name |
(E)-3-(furan-2-yl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]prop-2-en-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO3/c14-9-10-5-6-13(8-10)12(15)4-3-11-2-1-7-16-11/h1-4,7,10,14H,5-6,8-9H2/b4-3+ |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDTLHHQYRUGTAF-ONEGZZNKSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC1CO)C(=O)C=CC2=CC=CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CC1CO)C(=O)/C=C/C2=CC=CO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(2E)-3-(furan-2-yl)-1-[3-(hydroxymethyl)pyrrolidin-1-yl]prop-2-en-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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